3-(2,4-Dimethylphenyl)-5,6,7,8-tetrahydro-5,8-methanocinnoline
Cat. No. B8654807
M. Wt: 250.34 g/mol
InChI Key: AGYHCOUSPPAYRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07678795B2
Procedure details
off-white solid. MS (ESI): 251.0 (MH+). Prepared from bicyclo[2.2.1]heptane-2,3-dione, [2-(2,4-Dimethyl-phenyl)-2-oxo-ethyl]-phosphonic acid dimethyl ester, hydrazine monohydrate.
Name
[2-(2,4-Dimethyl-phenyl)-2-oxo-ethyl]-phosphonic acid dimethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH:1]12[CH2:7][CH:4]([CH2:5][CH2:6]1)[C:3](=O)[C:2]2=O.COP([CH2:16][C:17]([C:19]1[CH:24]=[CH:23][C:22]([CH3:25])=[CH:21][C:20]=1[CH3:26])=O)(=O)OC.O.[NH2:28][NH2:29]>>[CH3:26][C:20]1[CH:21]=[C:22]([CH3:25])[CH:23]=[CH:24][C:19]=1[C:17]1[N:28]=[N:29][C:2]2[CH:1]3[CH2:7][CH:4]([C:3]=2[CH:16]=1)[CH2:5][CH2:6]3 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C12C(C(C(CC1)C2)=O)=O
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Name
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[2-(2,4-Dimethyl-phenyl)-2-oxo-ethyl]-phosphonic acid dimethyl ester
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COP(OC)(=O)CC(=O)C1=C(C=C(C=C1)C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O.NN
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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CC1=C(C=CC(=C1)C)C=1N=NC=2C3CCC(C2C1)C3
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
